Cas no 923194-36-9 (2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide)

• Product Name: 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide
• CAS No: 923194-36-9
• MF: C₂₅H₃₀N₄O₆S₂
• MW: 546.658903598785
• CID: 6431536
• PubChem ID: 16584799
• Update Time: 2025-06-12

2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide
• Propanediamide, N1,N3-bis[(4-aminophenyl)sulfonyl]-2-tricyclo[3.3.1.13,7]dec-1-yl-
• 2-((3r,5r,7r)-adamantan-1-yl)-N1,N3-bis((4-aminophenyl)sulfonyl)malonamide
• AKOS002559565
• 2-(1-adamantyl)-N,N'-bis[(4-aminophenyl)sulfonyl]propanediamide
• 923194-36-9
• F1170-0146

• Inchi： 1S/C25H30N4O6S2/c26-18-1-5-20(6-2-18)36(32,33)28-23(30)22(25-12-15-9-16(13-25)11-17(10-15)14-25)24(31)29-37(34,35)21-7-3-19(27)4-8-21/h1-8,15-17,22H,9-14,26-27H2,(H,28,30)(H,29,31)
• InChI Key： LISALDUTGOXRLR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(C(C(NS(C1C=CC(=CC=1)N)(=O)=O)=O)C12CC3CC(CC(C3)C1)C2)=O)(=O)=O

Computed Properties

• Exact Mass: 546.16067704g/mol
• Monoisotopic Mass: 546.16067704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• pka: 4.46±0.10(Predicted)

Additional information on 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide

Introduction to 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide (CAS No. 923194-36-9)

2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide (CAS No. 923194-36-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique adamantane core and bis(4-aminobenzenesulfonyl) functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The adamantane core, a tricyclic cyclohexane derivative, is known for its exceptional stability and rigidity. This structural feature imparts unique pharmacological properties to the compound, such as enhanced lipophilicity and improved metabolic stability. The bis(4-aminobenzenesulfonyl) groups, on the other hand, are functional moieties that can interact with specific biological targets, contributing to the compound's potential therapeutic effects.

Recent studies have explored the pharmacological profile of 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide in various contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of investigation is the compound's antiviral activity. Research has shown that 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide exhibits potent antiviral effects against several enveloped viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells, making it a promising lead for the development of broad-spectrum antiviral agents.

In addition to its anti-inflammatory and antiviral properties, 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide has also been studied for its neuroprotective effects. Preclinical studies in animal models have indicated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through multiple mechanisms, including the inhibition of oxidative stress and the modulation of neuroinflammatory responses.

The pharmacokinetic properties of 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide have also been extensively studied. In vivo experiments have shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. These properties suggest that it could be administered orally with sustained therapeutic effects, enhancing patient compliance.

Despite its promising therapeutic potential, further research is needed to fully elucidate the safety profile of 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, but more comprehensive safety assessments are required before it can advance to clinical trials.

In conclusion, 2-(adamantan-1-yl)-N,N'-bis(4-aminobenzenesulfonyl)propanediamide (CAS No. 923194-36-9) represents a multifaceted compound with a broad spectrum of biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in medicine.